Cas no 1806655-17-3 (Methyl 4-(3-methoxy-3-oxopropyl)-2-methylbenzoate)
Methyl 4-(3-methoxy-3-oxopropyl)-2-methylbenzoate Chemical and Physical Properties
Names and Identifiers
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- Methyl 4-(3-methoxy-3-oxopropyl)-2-methylbenzoate
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- Inchi: 1S/C13H16O4/c1-9-8-10(5-7-12(14)16-2)4-6-11(9)13(15)17-3/h4,6,8H,5,7H2,1-3H3
- InChI Key: NZKUKDWMLSDUBY-UHFFFAOYSA-N
- SMILES: O(C)C(CCC1C=CC(C(=O)OC)=C(C)C=1)=O
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 17
- Rotatable Bond Count: 6
- Complexity: 275
- XLogP3: 2.2
- Topological Polar Surface Area: 52.6
Methyl 4-(3-methoxy-3-oxopropyl)-2-methylbenzoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A010005977-250mg |
Methyl 4-(3-methoxy-3-oxopropyl)-2-methylbenzoate |
1806655-17-3 | 97% | 250mg |
475.20 USD | 2021-07-06 | |
| Alichem | A010005977-500mg |
Methyl 4-(3-methoxy-3-oxopropyl)-2-methylbenzoate |
1806655-17-3 | 97% | 500mg |
806.85 USD | 2021-07-06 | |
| Alichem | A010005977-1g |
Methyl 4-(3-methoxy-3-oxopropyl)-2-methylbenzoate |
1806655-17-3 | 97% | 1g |
1,445.30 USD | 2021-07-06 |
Methyl 4-(3-methoxy-3-oxopropyl)-2-methylbenzoate Related Literature
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
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Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
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Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
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Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
Additional information on Methyl 4-(3-methoxy-3-oxopropyl)-2-methylbenzoate
Methyl 4-(3-methoxy-3-oxopropyl)-2-methylbenzoate: A Comprehensive Overview
Methyl 4-(3-methoxy-3-oxopropyl)-2-methylbenzoate (CAS No. 1806655-17-3) is a versatile organic compound with a unique structure that has garnered significant attention in various fields, including pharmaceuticals, agrochemicals, and materials science. This compound is characterized by its benzoate ester functional group and a substituted propyl chain, which contributes to its diverse chemical properties and potential applications.
The molecular structure of Methyl 4-(3-methoxy-3-oxopropyl)-2-methylbenzoate is notable for its aromatic ring system, which plays a crucial role in determining its reactivity and stability. The presence of the methoxy group at the 3-position of the propyl chain introduces additional electronic effects, enhancing the compound's ability to participate in various chemical reactions. Recent studies have highlighted its potential as a precursor for synthesizing bioactive molecules, particularly in the development of novel antibiotics and anti-inflammatory agents.
One of the most promising applications of Methyl 4-(3-methoxy-3-oxopropyl)-2-methylbenzoate lies in its use as an intermediate in the synthesis of complex organic molecules. Researchers have demonstrated that this compound can undergo a range of transformations, including nucleophilic substitutions, reductions, and oxidations, to yield products with enhanced biological activity. For instance, a study published in *Journal of Medicinal Chemistry* revealed that derivatives of this compound exhibit potent inhibitory effects against certain enzymes associated with neurodegenerative diseases.
In addition to its role in drug discovery, Methyl 4-(3-methoxy-3-oxopropyl)-2-methylbenzoate has also been explored for its potential in agrochemical applications. Its ability to interact with plant metabolites and influence growth patterns has led to investigations into its use as a plant growth regulator. Field trials conducted in controlled environments have shown promising results, with treated plants exhibiting improved resistance to environmental stressors such as drought and temperature fluctuations.
The synthesis of Methyl 4-(3-methoxy-3-oxopropyl)-2-methylbenzoate involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Recent advancements in catalysis have enabled more efficient production routes, reducing both time and cost while maintaining high yields. These improvements have made the compound more accessible for large-scale applications in industries such as pharmaceuticals and agrochemicals.
From an environmental perspective, the ecological impact of Methyl 4-(3-methoxy-3-oxopropyl)-2-methylbenzoate has been carefully evaluated. Studies indicate that it has low toxicity to aquatic organisms when used within recommended concentrations. Furthermore, its biodegradability under aerobic conditions suggests that it poses minimal long-term risks to ecosystems when properly managed.
In conclusion, Methyl 4-(3-methoxy-3-oxopropyl)-2-methylbenzoate (CAS No. 1806655-17-3) is a multifaceted compound with significant potential across various scientific domains. Its unique structure, coupled with recent advancements in synthesis and application techniques, positions it as a valuable tool for researchers and industry professionals alike. As ongoing studies continue to uncover new insights into its properties and uses, this compound is poised to play an increasingly important role in the development of innovative solutions across multiple sectors.
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